Cas no 332021-39-3 (Piperidine, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-(phenylmethyl)-)

• Product Name: Piperidine, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-(phenylmethyl)-
• CAS No: 332021-39-3
• MF: C₁₈H₁₉ClN₂O₄S
• MW: 394.872462511063
• CID: 1456111
• PubChem ID: 3119300
• Update Time: 2025-04-20

Piperidine, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-(phenylmethyl)-
• STK354175
• 4-benzyl-1-(4-chloro-3-nitrobenzenesulfonyl)piperidine
• SCHEMBL5479477
• AKOS002287261
• 332021-39-3
• 4-benzyl-1-[(4-chloro-3-nitrophenyl)sulfonyl]piperidine
• Z45517033
• 4-benzyl-1-(4-chloro-3-nitrophenyl)sulfonylpiperidine

• Inchi： 1S/C18H19ClN2O4S/c19-17-7-6-16(13-18(17)21(22)23)26(24,25)20-10-8-15(9-11-20)12-14-4-2-1-3-5-14/h1-7,13,15H,8-12H2
• InChI Key： DPQFNVDWJFGNLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(N1CCC(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 394.07557
• Monoisotopic Mass: 394.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 80.52